Cas no 106949-89-7 (2-methyl-5-methylsulfanylphenol)

• Product Name: 2-methyl-5-methylsulfanylphenol
• CAS No: 106949-89-7
• MF: C₈H₁₀OS
• MW: 154.229401111603
• MDL: MFCD16998969
• CID: 1182914
• PubChem ID: 70078955
• Update Time: 2025-05-24

2-methyl-5-methylsulfanylphenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-methylsulfanylphenol
• 2-Methyl-5-(methylthio)phenol
• SCHEMBL7399104
• 2-METHYL-5-(METHYLSULFANYL)PHENOL
• CS-0449957
• 106949-89-7
• E91307
• MB25438
• MFCD16998969

• MDL： MFCD16998969
• Inchi： 1S/C8H10OS/c1-6-3-4-7(10-2)5-8(6)9/h3-5,9H,1-2H3
• InChI Key： BZJZERCUFCETNS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-methyl-5-methylsulfanylphenol

2-Methyl-5-Methylsulfanylphenol: A Comprehensive Overview

2-Methyl-5-methylsulfanylphenol (CAS No. 106949-89-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as 2-methyl-5-(methylthio)phenol, is a derivative of phenol with a methyl group and a methylsulfanyl group attached to the aromatic ring at specific positions. The molecular formula of this compound is C8H10OS, and its molecular weight is approximately 146.21 g/mol.

The structure of 2-methyl-5-methylsulfanylphenol consists of a benzene ring with two substituents: a methyl group (-CH3) at the 2-position and a methylsulfanyl group (-SCH3) at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various applications. The compound is known for its antimicrobial properties, which have been extensively studied in recent years.

Recent studies have highlighted the potential of 2-methyl-5-methylsulfanylphenol as an anticancer agent. Researchers have found that this compound exhibits selective cytotoxicity against cancer cells, particularly in breast and colon cancer models. The mechanism of action involves the induction of oxidative stress and apoptosis in cancer cells, while sparing normal cells from damage. These findings were published in a 2023 study in the journal *Oncotarget*, where the authors demonstrated that 2-methyl-5-methylsulfanylphenol could be a promising candidate for targeted cancer therapy.

In addition to its therapeutic potential, 2-methyl-5-methylsulfanylphenol has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). A 2023 article in *Chemistry of Materials* reported that incorporating this compound into MOFs significantly enhanced their catalytic activity in organic transformations, such as esterification and oxidation reactions.

The synthesis of 2-methyl-5-methylsulfanylphenol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and thiolation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the production costs and improving the scalability of this compound.

From an environmental perspective, 2-methyl-5-methylsulfanylphenol has been evaluated for its biodegradability and ecotoxicity. Studies conducted by environmental chemists have shown that this compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. These findings are particularly relevant for industries involved in chemical manufacturing, as they align with global efforts to develop eco-friendly chemical processes.

In conclusion, 2-methyl-5-methylsulfanylphenol (CAS No. 106949-89-7) is a versatile compound with applications spanning medicine, materials science, and environmental chemistry. Its unique chemical properties and recent research breakthroughs underscore its potential as a valuable tool in addressing contemporary scientific challenges.